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Compound of Interest

Compound Name: 7-Methyl-3-thiocyanato-1H-indole

Cat. No.: B12833023 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known and extrapolated

chemical properties, potential synthesis, and hypothetical biological activity of 7-Methyl-3-
thiocyanato-1H-indole. Due to the limited availability of direct experimental data for this

specific molecule, this guide synthesizes information from closely related analogs and the

constituent chemical moieties to offer a predictive profile for research and development

purposes.

Core Chemical Properties
Quantitative data for 7-Methyl-3-thiocyanato-1H-indole is not readily available in public

databases. The following table summarizes the known properties of the parent compound, 7-

methylindole, and provides estimated values for the target compound based on the addition of

a thiocyanate group at the C-3 position.
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Property 7-Methyl-1H-indole
7-Methyl-3-
thiocyanato-1H-
indole (Estimated)

Data Source

Molecular Formula C₉H₉N C₁₀H₈N₂S [1][2]

Molar Mass 131.17 g/mol 188.25 g/mol [1][2]

Appearance
Off-white crystalline

solid

Predicted to be a

crystalline solid
[1]

Melting Point 82-84 °C
Expected to be higher

than 7-methylindole
N/A

Boiling Point 272-273 °C
Expected to be higher

than 7-methylindole
N/A

Solubility
Soluble in organic

solvents

Predicted to be

soluble in polar

organic solvents

N/A

Spectral Data Analysis (Predicted)
While no specific spectral data for 7-Methyl-3-thiocyanato-1H-indole has been published, an

analysis of related compounds allows for the prediction of key spectral features.

¹H NMR: The proton NMR spectrum is expected to show characteristic signals for the indole

ring protons and the methyl group. The introduction of the electron-withdrawing thiocyanate

group at the C-3 position would likely cause a downfield shift of the C-2 proton.

¹³C NMR: The carbon NMR would show a signal for the thiocyanate carbon (-SCN) typically

in the range of 110-115 ppm. The C-3 carbon of the indole ring would experience a

significant downfield shift.

IR Spectroscopy: A sharp, strong absorption band characteristic of the C≡N stretch in the

thiocyanate group is expected around 2140-2160 cm⁻¹.

Mass Spectrometry: The mass spectrum would show a molecular ion peak (M+) at m/z =

188, corresponding to the molecular weight of the compound.
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Synthesis and Experimental Protocols
A plausible synthetic route to 7-Methyl-3-thiocyanato-1H-indole involves the direct

thiocyanation of 7-methylindole at the C-3 position, which is the most nucleophilic position of

the indole ring. Several methods have been developed for the thiocyanation of indoles.[3]

Proposed Synthetic Protocol: Electrophilic
Thiocyanation
This protocol is adapted from general methods for the C-3 thiocyanation of indoles.

Materials:

7-Methylindole

Ammonium thiocyanate (NH₄SCN)

Iodine (I₂)

Methanol (MeOH)

Dichloromethane (DCM)

Saturated sodium thiosulfate solution (Na₂S₂O₃)

Brine

Anhydrous sodium sulfate (Na₂SO₄)

Silica gel for column chromatography

Procedure:

To a solution of 7-methylindole (1.0 mmol) in methanol (10 mL) at 0 °C, add ammonium

thiocyanate (2.5 mmol).

Stir the mixture for 10 minutes.
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Slowly add a solution of iodine (1.1 mmol) in methanol (5 mL) to the reaction mixture.

Allow the reaction to warm to room temperature and stir for 2-4 hours, monitoring the

reaction progress by TLC.

Upon completion, quench the reaction with a saturated aqueous solution of sodium

thiosulfate.

Extract the mixture with dichloromethane (3 x 20 mL).

Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and

concentrate under reduced pressure.

Purify the crude product by silica gel column chromatography to yield 7-Methyl-3-
thiocyanato-1H-indole.

7-Methylindole +
 NH₄SCN + I₂ in MeOH

Electrophilic
Thiocyanation0 °C to RT

Quenching (Na₂S₂O₃)
& Extraction (DCM)

Column
Chromatography 7-Methyl-3-thiocyanato-1H-indole

Click to download full resolution via product page

Caption: Proposed synthesis workflow for 7-Methyl-3-thiocyanato-1H-indole.

Potential Biological Activity and Signaling Pathways
Indole derivatives and compounds containing a thiocyanate group are known to possess a

wide range of biological activities, including anticancer properties.[4][5] Specifically, 3-

thiocyanato-1H-indoles have been investigated as potential anticancer agents.[5] A related

compound, 7-Methyl-indole-ethyl-isothiocyanate, has been shown to induce apoptosis and cell

cycle arrest in endometrial cancer cells through the generation of reactive oxygen species

(ROS).[6]

Based on this, it is hypothesized that 7-Methyl-3-thiocyanato-1H-indole may exhibit

anticancer activity through the induction of oxidative stress, leading to apoptosis.

Hypothetical Signaling Pathway for Anticancer Activity
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The following diagram illustrates a potential mechanism of action for 7-Methyl-3-thiocyanato-
1H-indole in a cancer cell.

Cancer Cell

7-Methyl-3-thiocyanato-
1H-indole

Increased Reactive
Oxygen Species (ROS)

Mitochondrial
Stress

Caspase Activation
(e.g., Caspase-3, -7)

Apoptosis
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Caption: Hypothetical ROS-mediated apoptotic pathway induced by the compound.
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Conclusion
7-Methyl-3-thiocyanato-1H-indole is a compound of interest for further investigation,

particularly in the context of medicinal chemistry and drug discovery. While direct experimental

data is sparse, the known properties of related indole and thiocyanate-containing molecules

suggest a promising profile for biological activity. The synthetic route is feasible based on

established indole chemistry. This guide provides a foundational framework for researchers to

begin exploring the synthesis, characterization, and biological evaluation of this novel indole

derivative. Further experimental work is necessary to validate these predictions and fully

elucidate the chemical and biological properties of 7-Methyl-3-thiocyanato-1H-indole.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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